Cas no 1008138-75-7 (Ethyl 5-iodo-6-methylpyridine-3-carboxylate)

• Product Name: Ethyl 5-iodo-6-methylpyridine-3-carboxylate
• CAS No: 1008138-75-7
• MF: C₉H₁₀INO₂
• MW: 291.085674762726
• CID: 2130719
• Update Time: 2025-06-09

Ethyl 5-iodo-6-methylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-iodo-6-methyl-3-Pyridinecarboxylic acid ethyl ester
• ethyl 5-iodo-6-methylnicotinate
• Ethyl 5-iodo-6-methylpyridine-3-carboxylate

• Inchi： 1S/C9H10INO2/c1-3-13-9(12)7-4-8(10)6(2)11-5-7/h4-5H,3H2,1-2H3
• InChI Key： SUCMFQZHLWDTJA-UHFFFAOYSA-N
• SMILES： IC1=CC(C(=O)OCC)=CN=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 5-iodo-6-methylpyridine-3-carboxylate

Ethyl 5-iodo-6-methylpyridine-3-carboxylate (CAS No. 1008138-75-7): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 5-iodo-6-methylpyridine-3-carboxylate, identified by its CAS number 1008138-75-7, is a highly versatile intermediate in the realm of organic synthesis, particularly within the pharmaceutical industry. This compound, featuring a pyridine core substituted with an iodo group at the 5-position and a methyl group at the 6-position, along with a carboxylate ester at the 3-position, exhibits significant utility in the development of novel therapeutic agents. Its unique structural attributes make it a valuable building block for synthesizing more complex molecules, including kinase inhibitors and other bioactive compounds.

The< strong>Ethyl 5-iodo-6-methylpyridine-3-carboxylate molecule's pyridine scaffold is a cornerstone in medicinal chemistry due to its prevalence in biologically active molecules. The presence of an iodo substituent at the 5-position enhances its reactivity, making it particularly useful in cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in constructing carbon-carbon bonds, a fundamental requirement for creating intricate drug molecules. Furthermore, the ester functionality at the 3-position allows for further derivatization via hydrolysis or transesterification, providing chemists with additional synthetic pathways.

Recent advancements in pharmaceutical research have highlighted the importance of< strong>Ethyl 5-iodo-6-methylpyridine-3-carboxylate in the development of targeted therapies. For instance, studies have demonstrated its role in synthesizing small-molecule inhibitors of protein kinases, which are critical targets in oncology and inflammatory diseases. The iodo group facilitates palladium-catalyzed coupling reactions, enabling the attachment of pharmacophoric groups that enhance binding affinity to biological targets. This has led to the discovery of several lead compounds with promising preclinical activity.

The< strong>Ethyl 5-iodo-6-methylpyridine-3-carboxylate intermediate has also found applications in the synthesis of antiviral and antibacterial agents. Researchers have leveraged its reactivity to introduce diverse substituents that modulate drug efficacy and selectivity. For example, modifications at the methyl and ester positions have yielded compounds with improved pharmacokinetic profiles, addressing issues such as solubility and metabolic stability. These modifications underscore the compound's adaptability in meeting the evolving demands of drug discovery.

In addition to its pharmaceutical applications, Ethyl 5-iodo-6-methylpyridine-3-carboxylate has been explored in materials science and agrochemical research. Its ability to undergo selective functionalization has made it a valuable precursor for designing advanced materials with specific electronic properties. Moreover, derivatives of this compound have shown potential as intermediates in synthesizing novel pesticides and herbicides, contributing to sustainable agricultural practices.

The synthesis of< strong>Ethyl 5-iodo-6-methylpyridine-3-carboxylate typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Key steps include halogenation at the desired positions followed by esterification. Recent methodologies have focused on optimizing these processes to enhance yield and purity while minimizing environmental impact. Green chemistry principles have been increasingly adopted, incorporating solvent-free conditions and catalytic systems that reduce waste and energy consumption.

The< strong>Ethyl 5-iodo-6-methylpyridine-3-carboxylate market is driven by its growing demand across pharmaceutical companies and academic research institutions. Suppliers have invested in scalable production methods to meet this demand, ensuring high-quality raw materials for downstream applications. The compound's role in developing next-generation therapeutics ensures its continued relevance in an ever-evolving field.

In conclusion, Ethyl 5-iodo-6-methylpyridine-3-carboxylate (CAS No. 1008138-75-7) stands as a pivotal intermediate in synthetic chemistry, bridging gaps between simple starting materials and complex biologically active molecules. Its structural versatility and reactivity make it indispensable for researchers aiming to innovate in drug discovery and beyond. As scientific understanding advances, the utility of this compound is poised to expand further, reinforcing its significance in modern chemical synthesis.